3-Amino-5-(4-methoxyphenyl)thiophene-2-carbohydrazide
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Overview
Description
3-Amino-5-(4-methoxyphenyl)thiophene-2-carbohydrazide is a useful research compound. Its molecular formula is C12H13N3O2S and its molecular weight is 263.32. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
3-Amino-5-(4-methoxyphenyl)thiophene-2-carbohydrazide and its derivatives demonstrate potential in anticancer research. Thomas et al. (2017) explored a similar compound, showing pronounced anti-proliferative activity and tumor cell selectivity in leukemia/lymphoma, prostate, kidney, and hepatoma tumor cells (Thomas et al., 2017). Tumosienė et al. (2020) synthesized derivatives with antioxidant activity, showing promising results in inhibiting glioblastoma and breast cancer cell lines (Tumosienė et al., 2020).
Corrosion Protection
Paul et al. (2020) investigated the compound's application in corrosion protection, demonstrating its effectiveness as an inhibitor for mild steel in acidic conditions (Paul et al., 2020).
Antimicrobial Activity
Compounds related to this compound exhibit antimicrobial properties. Puthran et al. (2019) synthesized Schiff bases with significant in vitro antimicrobial activity (Puthran et al., 2019). Gaber et al. (2011) produced novel thiophene-containing heterocyclic scaffolds, displaying inhibitory effects against various bacterial and fungal strains (Gaber et al., 2011).
Structural Analysis
Studies also focus on the structural aspects of similar compounds. Kariuki et al. (2022) conducted a structure determination study, contributing to a better understanding of such molecules' properties (Kariuki et al., 2022).
Solar Cell Applications
Li et al. (2014) explored the use of thiophene-based molecules as hole-transporting materials in perovskite solar cells, achieving high power conversion efficiencies (Li et al., 2014).
Mechanism of Action
Target of Action
Similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors , suggesting that this compound may also interact with various biological targets.
Mode of Action
It’s possible that it interacts with its targets in a manner similar to other aromatic compounds, leading to changes in cellular processes .
Biochemical Pathways
Related compounds have been shown to influence a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Result of Action
Based on the wide range of biological activities exhibited by similar compounds , it’s plausible that this compound could have diverse effects at the molecular and cellular levels.
Properties
IUPAC Name |
3-amino-5-(4-methoxyphenyl)thiophene-2-carbohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3O2S/c1-17-8-4-2-7(3-5-8)10-6-9(13)11(18-10)12(16)15-14/h2-6H,13-14H2,1H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NENIEAAZERKIKT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CC(=C(S2)C(=O)NN)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.